2,6-difluoro-N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

• IUPAC Name: 2,6-difluoro-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide
• InChI: InChI=1S/C20H20F2N2O2/c1-12(2)20(26)24-10-4-5-13-8-9-14(11-17(13)24)23-19(25)18-15(21)6-3-7-16(18)22/h3,6-9,11-12H,4-5,10H2,1-2H3,(H,23,25)
• InChI Key: JLZVDHMRLKEWIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C20H20F2N2O2
• Molecular Weight: 358.4 g/mol

Description

2,6-difluoro-N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit unique biochemical and physiological effects, making it a promising candidate for various laboratory experiments. In

Scientific Research Applications

Synthesis and Chemical Properties

The scientific research surrounding compounds like 2,6-difluoro-N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide often focuses on their synthesis and chemical properties. For instance, studies have explored the cobalt-catalyzed direct carbonylation of aminoquinoline benzamides, which can proceed at room temperature using oxygen from air as an oxidant, indicating a potential synthetic route involving similar compounds (Grigorjeva & Daugulis, 2014). Additionally, rhodium-catalyzed coupling of benzamides with difluorovinyl tosylate for the synthesis of fluorinated heterocycles highlights the importance of such compounds in creating valuable chemical structures (Wu et al., 2017).

Fluorescent Labeling and Imaging

Certain derivatives related to this compound have been studied for their potential in fluorescent labeling and imaging. For example, the synthesis and fluorescence studies of new fluorophores for labeling nucleosides and their application in hybridization of oligodeoxyribonucleotides demonstrate the utility of such compounds in biochemical research (Singh & Singh, 2007).

Medicinal Chemistry and Drug Discovery

The application of related compounds in medicinal chemistry, particularly in the development of ligands for imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET), suggests potential therapeutic and diagnostic uses. The synthesis and evaluation of fluorine-containing benzamide analogs for PET imaging underscore the relevance of such research in understanding and treating diseases (Tu et al., 2007).

Catalysis and Synthetic Applications

The exploration of catalytic methods for the synthesis of complex structures, such as the palladium-catalyzed, enantioselective formal cycloaddition between benzyltriflamides and allenes, highlights the role of similar compounds in facilitating novel synthetic pathways. This research provides insight into the construction of enantioenriched isoquinolines, valuable in various chemical syntheses (Vidal, Mascareñas, & Gulías, 2019).